Cas no 865887-16-7 (Ethyl 5-methoxy-1H-indazole-3-carboxylate)

Ethyl 5-methoxy-1H-indazole-3-carboxylate is a versatile indazole derivative widely used in pharmaceutical and organic synthesis. Its key structural features include a methoxy substituent at the 5-position and an ethyl ester group at the 3-position, enhancing its reactivity and solubility in organic solvents. This compound serves as a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other heterocyclic compounds. Its stability under standard conditions and compatibility with various reaction conditions make it a preferred choice for researchers. The product is characterized by high purity and consistent performance, ensuring reliable results in synthetic applications.
Ethyl 5-methoxy-1H-indazole-3-carboxylate structure
865887-16-7 structure
Product Name:Ethyl 5-methoxy-1H-indazole-3-carboxylate
CAS No:865887-16-7
MF:C11H12N2O3
MW:220.224582672119
MDL:MFCD06659782
CID:718819
PubChem ID:34178662
Update Time:2025-05-22

Ethyl 5-methoxy-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-methoxy-1H-indazole-3-carboxylate
    • 1H-Indazole-3-carboxylicacid, 5-methoxy-, ethyl ester
    • 5-METHOXY-1H-INDAZOLE-3-CARBOXYLIC ACID ETHYL ESTER,
    • ethyl 5-methoxyindazole-3-carboxylate
    • Ethyl 5-methoxy-1H-indazole-3-carboxylate (ACI)
    • DTXSID80653033
    • 865887-16-7
    • MFCD06659782
    • DB-076692
    • SCHEMBL493081
    • CS-0151651
    • 5-Methoxy-1H-indazole-3-carboxylic acid ethyl ester
    • AKOS022185860
    • E73961
    • BS-49899
    • AB26294
    • ETHYL5-METHOXY-1H-INDAZOLE-3-CARBOXYLATE
    • SY343651
    • MDL: MFCD06659782
    • Inchi: 1S/C11H12N2O3/c1-3-16-11(14)10-8-6-7(15-2)4-5-9(8)12-13-10/h4-6H,3H2,1-2H3,(H,12,13)
    • InChI Key: LFWBFXSJXLTAIJ-UHFFFAOYSA-N
    • SMILES: O=C(C1C2C(=CC=C(C=2)OC)NN=1)OCC

Computed Properties

  • Exact Mass: 220.08500
  • Monoisotopic Mass: 220.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 64.2Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 390.9±22.0 °C at 760 mmHg
  • Flash Point: 190.2±22.3 °C
  • PSA: 64.21000
  • LogP: 1.74820
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 5-methoxy-1H-indazole-3-carboxylate Security Information

Ethyl 5-methoxy-1H-indazole-3-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 5-methoxy-1H-indazole-3-carboxylate Pricemore >>

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Ethyl 5-methoxy-1H-indazole-3-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 0.5 h, -78 °C; 10 min, -78 °C → rt; rt; rt → -78 °C
1.2 Solvents: Tetrahydrofuran ;  -78 °C; 2 h, -78 °C; -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
2.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  rt; 12 h, rt
2.2 Reagents: Sodium carbonate ;  neutralized, rt
Reference
Toward Biophysical Probes for the 5-HT3 Receptor: Structure-Activity Relationship Study of Granisetron Derivatives
Vernekar, Sanjeev Kumar V.; et al, Journal of Medicinal Chemistry, 2010, 53(5), 2324-2328

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: 18-Crown-6 Solvents: Chloroform ;  rt; 3 h, rt
2.1 Reagents: Methyldicyclohexylamine Solvents: Tetrahydrofuran ;  24 h, rt
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 0.5 h, -78 °C; 10 min, -78 °C → rt; rt; rt → -78 °C
3.2 Solvents: Tetrahydrofuran ;  -78 °C; 2 h, -78 °C; -78 °C → rt
3.3 Reagents: Ammonium chloride Solvents: Water ;  rt
4.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  rt; 12 h, rt
4.2 Reagents: Sodium carbonate ;  neutralized, rt
Reference
Toward Biophysical Probes for the 5-HT3 Receptor: Structure-Activity Relationship Study of Granisetron Derivatives
Vernekar, Sanjeev Kumar V.; et al, Journal of Medicinal Chemistry, 2010, 53(5), 2324-2328

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  rt; 12 h, rt
1.2 Reagents: Sodium carbonate ;  neutralized, rt
Reference
Toward Biophysical Probes for the 5-HT3 Receptor: Structure-Activity Relationship Study of Granisetron Derivatives
Vernekar, Sanjeev Kumar V.; et al, Journal of Medicinal Chemistry, 2010, 53(5), 2324-2328

Production Method 4

Reaction Conditions
1.1 Reagents: Methyldicyclohexylamine Solvents: Tetrahydrofuran ;  24 h, rt
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 0.5 h, -78 °C; 10 min, -78 °C → rt; rt; rt → -78 °C
2.2 Solvents: Tetrahydrofuran ;  -78 °C; 2 h, -78 °C; -78 °C → rt
2.3 Reagents: Ammonium chloride Solvents: Water ;  rt
3.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  rt; 12 h, rt
3.2 Reagents: Sodium carbonate ;  neutralized, rt
Reference
Toward Biophysical Probes for the 5-HT3 Receptor: Structure-Activity Relationship Study of Granisetron Derivatives
Vernekar, Sanjeev Kumar V.; et al, Journal of Medicinal Chemistry, 2010, 53(5), 2324-2328

Production Method 5

Reaction Conditions
1.1 Reagents: Tetrafluoroboric acid Solvents: Water ;  5 min, rt
1.2 Reagents: Sodium nitrite Solvents: Water ;  cooled; 0.5 h, 10 °C
2.1 Reagents: Potassium acetate Catalysts: 18-Crown-6 Solvents: Chloroform ;  rt; 3 h, rt
3.1 Reagents: Methyldicyclohexylamine Solvents: Tetrahydrofuran ;  24 h, rt
4.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 0.5 h, -78 °C; 10 min, -78 °C → rt; rt; rt → -78 °C
4.2 Solvents: Tetrahydrofuran ;  -78 °C; 2 h, -78 °C; -78 °C → rt
4.3 Reagents: Ammonium chloride Solvents: Water ;  rt
5.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  rt; 12 h, rt
5.2 Reagents: Sodium carbonate ;  neutralized, rt
Reference
Toward Biophysical Probes for the 5-HT3 Receptor: Structure-Activity Relationship Study of Granisetron Derivatives
Vernekar, Sanjeev Kumar V.; et al, Journal of Medicinal Chemistry, 2010, 53(5), 2324-2328

Ethyl 5-methoxy-1H-indazole-3-carboxylate Raw materials

Ethyl 5-methoxy-1H-indazole-3-carboxylate Preparation Products

Additional information on Ethyl 5-methoxy-1H-indazole-3-carboxylate

Recent Advances in the Study of Ethyl 5-methoxy-1H-indazole-3-carboxylate (CAS: 865887-16-7) in Chemical Biology and Pharmaceutical Research

Ethyl 5-methoxy-1H-indazole-3-carboxylate (CAS: 865887-16-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief consolidates the latest findings on the compound, highlighting its synthetic utility, mechanism of action, and prospective clinical applications.

One of the most notable advancements in the study of Ethyl 5-methoxy-1H-indazole-3-carboxylate is its application in the synthesis of novel indazole-based kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's efficacy, resulting in derivatives with improved selectivity and reduced off-target effects. These findings underscore the compound's potential as a scaffold for developing next-generation anticancer drugs.

In addition to its role in oncology, Ethyl 5-methoxy-1H-indazole-3-carboxylate has been investigated for its anti-inflammatory properties. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters revealed that the compound and its analogs can modulate the NF-κB signaling pathway, a key regulator of inflammatory responses. The study reported significant reductions in pro-inflammatory cytokine levels in animal models, suggesting its potential as a lead compound for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of Ethyl 5-methoxy-1H-indazole-3-carboxylate has also been a focal point of recent research. A 2022 paper in Organic Process Research & Development detailed an optimized large-scale synthesis protocol for the compound, emphasizing cost-effectiveness and environmental sustainability. The protocol employs green chemistry principles, such as solvent recycling and catalytic methods, to minimize waste and improve yield. This advancement is particularly relevant for industrial-scale production, facilitating the compound's broader application in drug discovery pipelines.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 5-methoxy-1H-indazole-3-carboxylate-based therapeutics. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Ongoing research is exploring prodrug strategies and nanoformulations to address these limitations. Furthermore, toxicological assessments are underway to ensure the safety profile of derivatives derived from this scaffold.

In conclusion, Ethyl 5-methoxy-1H-indazole-3-carboxylate (CAS: 865887-16-7) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its dual utility as a synthetic intermediate and a bioactive molecule positions it at the forefront of drug discovery efforts targeting cancer and inflammatory diseases. Future studies should focus on overcoming pharmacokinetic hurdles and advancing the most promising derivatives into clinical trials. The compound's versatility and the recent methodological advancements in its synthesis and application underscore its potential to contribute significantly to the development of novel therapeutics.

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